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Compound of Interest

Compound Name: 2,2',3,4,4',6'-Hexachlorobiphenyl

CAS No.: 59291-64-4

Cat. No.: B1329231

Get Quote

Executive Summary & Scientific Rationale
The extraction of PCB 140 (2,2',3,4,4',5'-Hexachlorobiphenyl) from water presents a distinct

challenge due to its high lipophilicity (

) and tendency to adsorb onto container walls and suspended particulate matter (SPM). While
traditional Liquid-Liquid Extraction (LLE) is effective, it is solvent-intensive and prone to
emulsion formation.[1]

This protocol details a Solid Phase Extraction (SPE) workflow using a Divinylbenzene (DVB)

Polymeric sorbent.[1] Unlike silica-based C18, polymeric DVB provides higher specific surface

area (~800 m²/g) and eliminates "phase collapse" (dewetting) risks, ensuring robust recovery

even if the cartridge runs dry during loading.

Key Mechanistic Insight: PCB 140 is a planar, non-polar hexachlorinated congener.[1]

Retention is driven exclusively by hydrophobic interaction (Van der Waals forces).[1] The

critical failure point in most protocols is not the extraction itself, but the bottle rinse.[1] Up to
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20% of PCB 140 can remain adsorbed to the glass sample bottle.[1] This protocol incorporates

a mandatory solvent rinse step to recover wall-bound analytes.[1]

Chemical Identity & Properties
Property Value Significance in SPE

Systematic Name
2,2',3,4,4',5'-

Hexachlorobiphenyl
Target Analyte

CAS Number 35065-28-2 Verification

Molecular Weight 360.88 g/mol Mass Spec Quantification

Log Kow ~6.8 – 7.0

Indicates extreme

hydrophobicity; requires strong

non-polar elution solvents.

Water Solubility < 0.001 mg/L

Analyte will partition out of

water onto any available

surface (glass, PTFE, SPM).

Materials & Reagents
Sorbent Selection[1][2]

Primary Recommendation:Polymeric DVB (Divinylbenzene), 200 mg / 6 mL cartridge.[1]

Why: Superior retention of aromatics via

interactions; resistant to drying; high capacity.[1]

Alternative (EPA 525.2): C18 (Octadecyl) end-capped, 500 mg / 6 mL.[1]

Note: Requires strict attention to ensure the bed does not dry out during conditioning.[1]

Solvents (Pesticide Grade or Higher)[1]
Methanol (MeOH): For conditioning and wetting.[1]

Dichloromethane (DCM): Primary elution solvent (high solubility for PCBs).[1]
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Ethyl Acetate (EtOAc): Modifier for elution (common in EPA 525.2).[1]

n-Hexane: Final solvent for GC-ECD/MS injection.[1]

Acetone: Used for bottle rinsing (miscible with water traces).[1][2]

Detailed Experimental Protocol
Phase 1: Sample Pre-treatment
Crucial Step: Do not filter the sample before extraction unless absolutely necessary.[1] PCB

140 adsorbs strongly to suspended solids.[1] Filtering removes the analyte.[1]

Collect 1.0 L of water in an amber glass bottle with a PTFE-lined cap.

Add 5 mL Methanol to the sample to act as a wetting agent and reduce wall adsorption.[1]

Surrogate Spiking: Add 10 µL of Surrogate Standard (e.g., PCB 209 or

-PCB 140) directly to the water sample.[1]

Homogenize by inverting 3 times.

Phase 2: SPE Cartridge Preparation (Conditioning)
Flow Rate: 5 mL/min[1]

Rinse: 5 mL DCM (to remove cartridge impurities).

Condition: 5 mL Methanol.

Equilibrate: 10 mL Reagent Water.

Critical: Do not allow the cartridge to go dry.[1] If using C18, stop flow when the meniscus

reaches the top frit.[1] If using DVB, drying is less critical but should still be avoided for

optimal flow kinetics.[1]

Phase 3: Sample Loading
Flow Rate: 10–15 mL/min[1]
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Load the 1.0 L sample through the cartridge under vacuum.[1]

Particulate Management: If the flow slows due to particulates, do not increase vacuum

excessively (keeps interactions efficient).[1]

Phase 4: The "Bottle Rinse" (The Recovery Saver)
Most protocols miss this step, leading to low recovery.

After the sample has passed through, the glass bottle is not empty—it contains adsorbed

PCB 140.[1]

Add 5 mL Acetone to the original sample bottle. Cap and rinse thoroughly to dissolve wall-

bound PCBs.[1]

Pour this acetone rinse through the SPE cartridge.[1][2]

Add 5 mL Dichloromethane (DCM) to the bottle, rinse, and pour through the cartridge.[1]

Note: This step performs a "mini-LLE" in the bottle and loads the recovered analyte onto

the sorbent.[1]

Phase 5: Drying[1][4][5]
Dry the cartridge under full vacuum for 10–15 minutes.

Why: Residual water interferes with the elution solvent (DCM is immiscible with water) and

causes "steam cleaning" effects in the GC inlet.[1]

Phase 6: Elution
Flow Rate: 1–2 mL/min (Gravity or low vacuum)[1]

Soak: Add 5 mL of 1:1 DCM:Ethyl Acetate to the cartridge. Allow to soak for 1 minute to

disrupt hydrophobic bonds.[1]

Elute: Collect into a 40 mL VOA vial or concentrator tube.

Second Pass: Add another 5 mL of DCM. Draw through.
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Phase 7: Concentration & Solvent Exchange[1]
Dry the eluate by passing it through a small funnel containing Anhydrous Sodium Sulfate

(Na₂SO₄) to remove trace moisture.[1]

Concentrate the extract to ~1 mL using a Nitrogen Evaporator (TurboVap) at 35°C.

Solvent Exchange: Add 5 mL n-Hexane.

Concentrate again to 1.0 mL.

Result: The sample is now in Hexane, ready for GC-ECD or GC-MS analysis.[1]

Workflow Visualization
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Sample Prep

Water Sample (1 L)
+ 5 mL MeOH

+ Surrogate Std

Conditioning
1. DCM (Clean)

2. MeOH (Activate)
3. Water (Equilibrate)

Load Sample
(Vacuum: 10-15 mL/min)

CRITICAL: Bottle Rinse
1. 5mL Acetone (Bottle -> Cartridge)

2. 5mL DCM (Bottle -> Cartridge)

Adsorbed Analyte Recovery

Drying
Full Vacuum (10-15 min)

Elution
2 x 5 mL DCM:EtOAc (1:1)

Soak 1 min

Moisture Removal
Na2SO4 Column

Concentration & Exchange
Evap to 1 mL -> Add Hexane -> Evap to 1 mL

GC-ECD / GC-MS Analysis

Click to download full resolution via product page
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Figure 1: Optimized SPE workflow for PCB 140 emphasizing the critical bottle rinse step to

mitigate wall adsorption.

Quality Control & Performance Criteria
Parameter Acceptance Criteria Troubleshooting

Recovery 70% – 130%

Low Recovery (<70%): Usually

due to insufficient bottle rinse

or incomplete elution.[1]

Ensure the cartridge is fully

dried before adding DCM.[1]

RSD (Precision) < 20%

High RSD: Inconsistent flow

rates or variable drying times

between samples.[1]

Blank < 1/3 MDL

Contamination: PCBs are

ubiquitous.[1] Use high-purity

solvents and bake glassware

at 400°C.

Breakthrough < 5% in backup

If analyte is found in a second

cartridge placed in series, the

flow rate was too fast or

capacity was exceeded

(unlikely for trace PCBs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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